Cas no 1267890-11-8 (5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267890-11-8
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6594357
• PubChem ID: 82203997
• Update Time: 2025-05-20

5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 5-methyl-1-[(2-methylphenyl)methyl]-
• EN300-1610512
• 1267890-11-8
• 5-Methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C12H13N3O/c1-9-5-3-4-6-11(9)7-15-10(2)12(8-16)13-14-15/h3-6,8H,7H2,1-2H3
• InChI Key： OLAHGSNJHREPCC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 411.0±47.0 °C(Predicted)
• pka: -0.72±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1267890-11-8)

The compound 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1267890-11-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic aldehyde, featuring a triazole core, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and mechanism of action. In this research brief, we summarize the latest findings related to this compound, highlighting its significance in contemporary research.

Recent synthetic studies have demonstrated the versatility of 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde as a key intermediate in the preparation of more complex molecules. Researchers have developed efficient protocols for its synthesis, often involving copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which afford high yields and excellent regioselectivity. The presence of the aldehyde functional group in this compound allows for further derivatization, making it a valuable building block in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. Molecular docking studies suggest that the compound interacts with the active site of COX-2 through hydrogen bonding and hydrophobic interactions, providing a basis for further structural optimization.

Moreover, recent pharmacological evaluations have explored the compound's potential as an anticancer agent. In vitro studies using human cancer cell lines have indicated that derivatives of 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde can induce apoptosis and inhibit cell proliferation. These effects are believed to be mediated through the modulation of key signaling pathways, including the PI3K/Akt and MAPK cascades. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.

From a structural perspective, the triazole ring in 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde contributes to its stability and bioavailability. The methylphenyl substituent enhances its lipophilicity, potentially improving membrane permeability. These physicochemical properties make the compound an attractive candidate for further drug development efforts, particularly in the design of small-molecule therapeutics targeting chronic inflammatory conditions and certain cancers.

In conclusion, 5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1267890-11-8) represents a promising scaffold in medicinal chemistry with diverse biological activities. Ongoing research continues to explore its full potential, with particular focus on structure-activity relationships and mechanism of action. Future studies should aim to optimize its pharmacological profile and evaluate its efficacy in relevant disease models, paving the way for potential clinical applications.